BENGHE Foundational & Exploratory

Check Availability & Pricing

2-(Phenylthio)ethanamine IUPAC name and
synonyms

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-(Phenyilthio)ethanamine

Cat. No.: B1205008

An In-depth Technical Guide to 2-(Phenylthio)ethanamine

Chemical Identity

IUPAC Name: 2-phenylsulfanylethanamine[1][2]
Synonyms:

e 2-(Phenylthio)ethylamine

¢ Phenyl-2-aminoethyl sulfide[1]

o PAESI[1]

e 2-Aminoethyl phenyl sulfide

Physicochemical Properties

A summary of the key physicochemical properties of 2-(Phenylthio)ethanamine is presented
in the table below.
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Property Value Source
Molecular Formula CsH11NS [1]
Molecular Weight 153.25 g/mol [1]
CAS Number 2014-75-7 [1]
Boiling Point 234.13 °C to 256.67 °C [3]
Melting Point 43.52 °C [3]
Density 1.05 g/cm3 [3]

Water Solubility

4819.1 to 8187.21 mg/L

[3]

Appearance

Solid

[2]

Synthesis and Experimental Protocols

The synthesis of 2-(Phenylthio)ethanamine can be achieved through various methods, with

nucleophilic substitution being a common and straightforward approach.[1]

Experimental Protocol: Nucleophilic Substitution

This method involves the reaction of thiophenol with 2-chloroethylamine hydrochloride in the

presence of a base.[1] The reaction proceeds via an SN2 mechanism where the thiophenolate

anion acts as a nucleophile, displacing the chloride from 2-chloroethylamine.

Materials:

Thiophenol

Procedure:

2-Chloroethylamine hydrochloride

Solvent (e.g., Ethanol, Chloroform)[4]

A suitable base (e.g., Sodium Hydroxide, Potassium Carbonate)
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 Dissolve 2-chloroethylamine hydrochloride in the chosen solvent.

e Add the base to the solution to deprotonate the amine and generate the free base of 2-
chloroethylamine.

o Separately, prepare a solution of thiophenol and the base in the same solvent to generate
the thiophenolate nucleophile.

o Slowly add the thiophenolate solution to the 2-chloroethylamine solution.

e The reaction mixture is typically stirred at room temperature or gently heated to facilitate the
reaction.

e Reaction progress can be monitored using Thin Layer Chromatography (TLC).

o Upon completion, the reaction mixture is worked up. This may involve neutralization,
extraction with an organic solvent, and washing to remove impurities.

e The final product, 2-(Phenylthio)ethanamine, is isolated and purified, often through
crystallization or column chromatography.[4]

Chemical Reactions
2-(Phenylthio)ethanamine undergoes reactions typical of primary amines and thioethers.

o Acid-Base Reactions: As a primary amine, it can react with acids to form the corresponding
ammonium salts.[1]

o Oxidation: The sulfur atom in the phenylthio group can be oxidized to form sulfoxides or
sulfones using appropriate oxidizing agents.[1]

¢ Nucleophilic Substitution: The phenylthio group can participate in substitution reactions.[1]

Logical Workflow for Synthesis

The following diagram illustrates the synthetic pathway for 2-(Phenylthio)ethanamine via
nucleophilic substitution.
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Reactants
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Caption: Synthetic workflow for 2-(Phenylthio)ethanamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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